Cas no 857165-45-8 ((3-Chloromethylphenyl)acetic Acid)

• Product Name: (3-Chloromethylphenyl)acetic Acid
• CAS No: 857165-45-8
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD06658532
• CID: 717662
• PubChem ID: 10313418
• Update Time: 2025-05-27

(3-Chloromethylphenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3-(chloromethyl)-
• (3-Chloromethyl-phenyl)-acetic acid
• 2-[3-(chloromethyl)phenyl]acetic acid
• 3-CHLOROMETHYL PHENYLACETIC ACID
• Benzeneacetic acid,3-(chloromethyl)
• 3-(Chloromethyl)benzeneacetic acid (ACI)
• Acetic acid, [α-chloro-m)-tolyl]- (6CI)
• 2-(3-(Chloromethyl)phenyl)acetic acid
• DTXSID80437996
• BS-53004
• 2-(3-(chloromethyl)phenyl)aceticacid
• 857165-45-8
• (3-Chloromethyl-phenyl)acetic acid
• [3-(Chloromethyl)phenyl]acetic acid
• SCHEMBL3384779
• (3-CHLOROMETHYLPHENYL)ACETIC ACID
• SB39073
• E84269
• MFCD06658532
• AKOS006293627
• (3-Chloromethylphenyl)acetic Acid

• MDL： MFCD06658532
• Inchi： 1S/C9H9ClO2/c10-6-8-3-1-2-7(4-8)5-9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key： FDDHOTCMBWZKSR-UHFFFAOYSA-N
• SMILES： O=C(CC1C=C(CCl)C=CC=1)O

Computed Properties

• Exact Mass: 184.02900
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 330.2±22.0 °C at 760 mmHg
• Flash Point: 153.5±22.3 °C
• PSA: 37.30000
• LogP: 2.05250
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(3-Chloromethylphenyl)acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)